Cas no 946387-54-8 (3H-Imidazo[4',5':5,6]pyrido[3,2-d]pyrimidine)

• Product Name: 3H-Imidazo[4',5':5,6]pyrido[3,2-d]pyrimidine
• CAS No: 946387-54-8
• MF: C₈H₅N₅
• MW: 171.158799886703
• CID: 802526
• PubChem ID: 67083485
• Update Time: 2025-04-19

3H-Imidazo[4',5':5,6]pyrido[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1H-imidazo[5,6]pyrido[1,2-b]pyrimidine
• 3H-Imidazo[4',5':5,6]pyrido[3,2-d]pyrimidine
• 3H-Imidazo[4,5:5,6]pyrido[3,2-d]pyrimidine
• 946387-54-8
• pyrimidopyridoimidazole
• SCHEMBL1578288
• imidazopyridopyrimidine
• DTXSID60736393
• 1H-Imidazo[4',5':5,6]pyrido[3,2-d]pyrimidine

• Inchi： 1S/C8H5N5/c1-5-7(2-9-3-10-5)13-8-6(1)11-4-12-8/h1-4H,(H,11,12,13)
• InChI Key： NRSIXGGRIGWASP-UHFFFAOYSA-N
• SMILES： N1C=NC2=C1C=C1C(C=NC=N1)=N2

Computed Properties

• Exact Mass: 171.05449518g/mol
• Monoisotopic Mass: 171.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.5
• Topological Polar Surface Area: 67.4Ų